Cas no 415697-55-1 (Benzenepropanol,4-[(4-fluorophenyl)methoxy]-)

• Product Name: Benzenepropanol,4-[(4-fluorophenyl)methoxy]-
• CAS No: 415697-55-1
• MF: C₁₆H₁₇FO₂
• MW: 260.303388357162
• CID: 326541
• PubChem ID: 53425448
• Update Time: 2025-04-19

Benzenepropanol,4-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol,4-[(4-fluorophenyl)methoxy]-
• 3-[4-(4-FLUORO-BENZYLOXY)-PHENYL]-PROPAN-1-OL
• DTXSID00698880
• 415697-55-1
• 3-{4-[(4-Fluorophenyl)methoxy]phenyl}propan-1-ol

• Inchi： 1S/C16H17FO2/c17-15-7-3-14(4-8-15)12-19-16-9-5-13(6-10-16)2-1-11-18/h3-10,18H,1-2,11-12H2
• InChI Key： OCIHYKYBMPCPCI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(=CC=1)CCCO

Computed Properties

• Exact Mass: 260.121
• Monoisotopic Mass: 260.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 29.46000
• LogP: 3.32960